N-[[3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl]methyl]prop-2-enamide

• IUPAC Name: N-[[3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C12H14F3N3O/c1-2-10(19)16-7-8-9-5-3-4-6-18(9)11(17-8)12(13,14)15/h2H,1,3-7H2,(H,16,19)
• InChI Key: FRXGBTCFOWYUAE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=C2CCCCN2C(=N1)C(F)(F)F
• Molecular Formula: C12H14F3N3O
• Molecular Weight: 273.25 g/mol

Description

The compound “N-[[3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl]methyl]prop-2-enamide” is a complex organic molecule. It contains an imidazo[1,5-a]pyridine ring, which is a fused ring system incorporating an imidazole ring and a pyridine ring. This structure is often found in biologically active compounds. The compound also contains a trifluoromethyl group (-CF3), which is a common substituent in medicinal chemistry due to its ability to modulate the physical-chemical properties of drug-like molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazo[1,5-a]pyridine ring and the trifluoromethyl group. The presence of nitrogen in the ring structure would likely result in the compound having basic properties, while the trifluoromethyl group would be expected to be electron-withdrawing, potentially affecting the reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the imidazo[1,5-a]pyridine ring and the trifluoromethyl group. The ring could potentially undergo reactions at the nitrogen atoms, while the trifluoromethyl group could potentially undergo reactions involving the carbon-fluorine bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds containing an imidazo[1,5-a]pyridine ring are biologically active and are used in medicinal chemistry.

Future Directions

Compounds containing an imidazo[1,5-a]pyridine ring and a trifluoromethyl group have potential applications in medicinal chemistry. Future research could explore the synthesis of new derivatives and their potential biological activities.